Cas no 180258-82-6 (2-tert-butylpyrrolidine)

• Product Name: 2-tert-butylpyrrolidine
• CAS No: 180258-82-6
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 98268
• PubChem ID: 4331746
• Update Time: 2025-04-18

2-tert-butylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2-(1,1-dimethylethyl)-
• 2-tert-Butyl-pyrrolidine
• AC1N7QKM
• AC1Q1MGG
• AGN-PC-0CPOL7
• BBL020734
• CTK6A5856
• MolPort-000-861-642
• SureCN164043
• 2-TERT-BUTYLPYRROLIDINE
• 2-(1,1-Dimethylethyl)-pyrrolidine
• AKOS016343917
• DTXSID00402020
• EN300-69584
• A812537
• AKOS000151494
• BB 0249479
• SCHEMBL164043
• 180258-82-6
• 2-tert-butylpyrrolidine

• Inchi： 1S/C8H17N/c1-8(2,3)7-5-4-6-9-7/h7,9H,4-6H2,1-3H3
• InChI Key： IQJZUYFOSMJZSV-UHFFFAOYSA-N
• SMILES： N1CCCC1C(C)(C)C

Computed Properties

• Exact Mass: 127.13621
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

2-tert-butylpyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines